Cas no 66168-50-1 (N-Hydroxy-1-oxy-isonicotinamidine)

• Product Name: N-Hydroxy-1-oxy-isonicotinamidine
• CAS No: 66168-50-1
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD00206512
• CID: 1705057
• PubChem ID: 135911786
• Update Time: 2025-08-03

N-Hydroxy-1-oxy-isonicotinamidine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboximidamide, N-hydroxy-, 1-oxide
• Pyridine-4-carboxamidoxime N-oxide
• (1-hydroxypyridin-4-ylidene)-nitrosomethanamine
• N-Hydroxy-1-oxy-isonicotinamidine
• N'-hydroxy-1-oxidopyridin-1-ium-4-carboximidamide
• N-HYDROXY-1-OXY-ISONICORINAMIDINE
• (Z)-4-(N'-Hydroxycarbamimidoyl)pyridine N-oxide
• 66168-50-1
• A918114
• AKOS006337753

• MDL： MFCD00206512
• Inchi： 1S/C6H7N3O2/c7-6(8-10)5-1-3-9(11)4-2-5/h1-4,10H,(H2,7,8)
• InChI Key： MBWVMSCELRFKRC-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(/C(=N/O)/N)=CC=1

Computed Properties

• Exact Mass: 153.05391
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 83.05

N-Hydroxy-1-oxy-isonicotinamidine Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• RTECS：TJ4315000
• Storage Condition：Room temperature